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Compound of Interest

Compound Name: Spiro-MeOTAD

Cat. No.: B030088 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Spiro-MeOTAD (2,2',7,7'-tetrakis(N,N-di-p-methoxyphenylamino)-9,9'-spirobifluorene), a

chemical compound widely used as a hole-transporting material in perovskite solar cells and

organic light-emitting diodes (OLEDs).[1][2] This document is intended for researchers,

scientists, and drug development professionals.

Hazard Assessment and Classification
There is conflicting information regarding the official hazard classification of Spiro-MeOTAD.

One Safety Data Sheet (SDS) indicates it is not a hazardous substance according to

Regulation (EC) No. 1272/2008.[3] However, another supplier classifies it under WGK 3 (Water

Hazard Class 3), signifying it is severely hazardous to water, and as a combustible solid.[4] A

third SDS lacks specific hazard statements.[5]

Recommendation: Given the conflicting data and its potential for severe water hazard, it is

imperative to handle and dispose of Spiro-MeOTAD as a hazardous chemical waste. Do not let

the product enter drains.[5]

Quantitative Data Summary
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Property/Parameter Value / Classification Source

Chemical Formula C81H68N4O8 [3]

Physical State
Solid: White to pale yellow

powder
[3][6]

Melting Point >240 °C [1][6]

Hazard Classification

Not a hazardous substance or

mixture (Regulation EC No.

1272/2008)

[3]

Water Hazard Class
WGK 3 (Severely hazardous to

water)
[4]

Storage Class Code 11 (Combustible Solids) [4]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the procedural steps for safely managing Spiro-MeOTAD waste from

generation to disposal.

A. Personal Protective Equipment (PPE)

Hand Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use and disposed of after contamination in accordance

with good laboratory practices.[5]

Eye Protection: Use safety glasses or goggles tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU).[5]

Body Protection: Wear a standard laboratory coat. Select body protection based on the

concentration and amount of the substance at the specific workplace.[5]

Respiratory Protection: For nuisance levels of dust, use type N95 (US) or type P1 (EN 143)

dust masks.[5]
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B. Waste Collection and Segregation

Identify Waste Streams: Spiro-MeOTAD waste can be generated in several forms:

Unused or expired pure solid chemical.

Contaminated lab supplies (e.g., gloves, weighing paper, wipes).

Empty containers.

Solutions containing Spiro-MeOTAD (e.g., in chlorobenzene).

Segregate Waste:

Keep solid Spiro-MeOTAD waste separate from liquid waste.[7]

Do not mix Spiro-MeOTAD waste with incompatible chemicals. Store acids and bases

separately, and keep oxidizing agents away from reducing agents and organic

compounds.[8]

Solutions of Spiro-MeOTAD (e.g., in chlorobenzene) should be collected as hazardous

liquid waste, specifically as a chlorinated organic solvent.[7]

C. Storage and Containerization

Use Appropriate Containers: Collect solid Spiro-MeOTAD waste in a suitable, closed

container to prevent leakage or rupture.[5][8] The container must be chemically compatible

with the waste.[9]

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name: "Spiro-MeOTAD". List all components and their approximate percentages if

it is a mixed waste.

Keep Containers Closed: Waste containers must be securely capped at all times, except

when adding waste.[8][10]

Designated Storage Area: Store waste containers in a designated Satellite Accumulation

Area (SAA), which should be at or near the point of waste generation.[10][11] Ensure the
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SAA is inspected weekly for any signs of leakage.[8]

D. Spill Management

Containment: In case of a spill, avoid dust formation.[5]

Cleanup: Carefully sweep or shovel the spilled solid material.[5] Use vacuum equipment for

collecting spilt materials where practicable.[3]

Disposal of Cleanup Material: Place all contaminated cleanup materials into a suitable,

closed container for disposal as hazardous waste.[5]

E. Final Disposal

Arrange for Pickup: Do not dispose of Spiro-MeOTAD in the regular trash or down the sewer

system.[9] Contact your institution's Environmental Health and Safety (EHS) office to arrange

for the pickup and disposal of the hazardous waste.[10][11]

Licensed Disposal Company: The ultimate disposal method should be handled by a licensed

hazardous waste disposal company.[5] The recommended disposal route is via incineration

operated by an accredited contractor.[3]

Empty Containers: Empty containers that held Spiro-MeOTAD should be managed as

hazardous waste and given to EHS for disposal, especially considering the conflicting hazard

information.[10] Do not rinse and discard as regular glass waste without consulting your EHS

office.

Spiro-MeOTAD Disposal Workflow
The following diagram illustrates the decision-making process for the proper management and

disposal of Spiro-MeOTAD waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Spiro-MeOTAD waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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